Cas no 317338-25-3 (4-butoxy-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide)

• Product Name: 4-butoxy-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide
• CAS No: 317338-25-3
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5811182
• PubChem ID: 2353995
• Update Time: 2025-10-28

4-butoxy-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(1,3-dioxoisoindolin-4-yl)benzamide
• Benzamide, 4-butoxy-N-(2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl)-
• 4-butoxy-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide
• EU-0000395
• Z56836000
• AKOS001012693
• SR-01000391172
• AB00666655-01
• SR-01000391172-1
• F0007-0831
• 317338-25-3
• 4-butoxy-N-(1,3-dioxoisoindol-4-yl)benzamide

• Inchi： 1S/C19H18N2O4/c1-2-3-11-25-13-9-7-12(8-10-13)17(22)20-15-6-4-5-14-16(15)19(24)21-18(14)23/h4-10H,2-3,11H2,1H3,(H,20,22)(H,21,23,24)
• InChI Key： OSPRVERFULDFGK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC2=C1C(=O)NC2=O)(=O)C1=CC=C(OCCCC)C=C1

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• pka: 9.28±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-butoxy-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide

Introduction to 4-butoxy-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide (CAS No. 317338-25-3) and Its Emerging Applications in Chemical Biology

The compound 4-butoxy-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide, identified by the CAS number 317338-25-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a benzamide moiety linked to a butoxy group and an isoindole scaffold, have garnered attention for its versatile biological activities and synthetic utility. This introduction delves into the molecular characteristics of this compound, explores its emerging applications in drug discovery, and highlights recent advancements in its study.

At the core of the compound's structure lies the benzamide functional group, which is widely recognized for its role in medicinal chemistry due to its ability to modulate enzyme activity and receptor interactions. The presence of a butoxy substituent enhances lipophilicity, improving membrane permeability and potentially facilitating cellular uptake. Additionally, the 1,3-dioxo-2,3-dihydro-1H-isoindol moiety introduces a rigid aromatic system with electron-withdrawing properties, which can fine-tune electronic distributions and influence binding affinity. These structural elements collectively contribute to the compound's multifaceted biological profile.

Recent studies have highlighted the therapeutic potential of derivatives sharing structural similarities with 4-butoxy-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide. For instance, isoindole-based compounds have been investigated for their anti-inflammatory and anticancer properties. The benzamide moiety is particularly noteworthy for its role in inhibiting proteases such as caspase-3 and caspase-8, which are pivotal in apoptosis regulation. This has spurred interest in developing novel benzamide derivatives as scaffolds for small-molecule drugs targeting inflammatory and oncological diseases.

The butoxy group not only influences pharmacokinetic properties but also participates in hydrogen bonding interactions with biological targets. This dual functionality makes it an attractive feature for designing molecules with enhanced binding affinity and selectivity. In particular, recent computational studies have demonstrated that the butoxy substituent can optimize the orientation of the benzamide group within active sites of enzymes like COX-2 (cyclooxygenase-2), a key target in nonsteroidal anti-inflammatory drug (NSAID) development. Such insights are invaluable for rational drug design strategies.

Moreover, the 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold has been implicated in modulating neurotransmitter receptors. Isoindole derivatives have shown promise as potential ligands for serotonin receptors (5-HT receptors), which are involved in mood regulation and neuroprotection. Preliminary pharmacological assays suggest that compounds structurally related to 4-butoxy-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide may exhibit serotonergic activity without causing significant side effects associated with traditional serotonin modulators. This opens up avenues for exploring novel therapeutic approaches in neuropsychiatric disorders.

In terms of synthetic methodologies, the preparation of 4-butoxy-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)benzamide involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. The synthesis typically begins with the formation of the isoindole core through cyclization reactions followed by functionalization at the 4-position with a benzamido group. The introduction of the butoxy substituent is achieved through nucleophilic substitution or etherification reactions under controlled conditions. These synthetic routes underscore the compound's feasibility for large-scale production and further derivatization.

Recent advances in spectroscopic techniques have enabled detailed structural elucidation of 4-butoxy-N-(1,3-dioxo-2,3-dihydro-1H-isoindol)-4 -ylbenzamide, providing insights into its conformational dynamics and intermolecular interactions. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming connectivity and identifying hydrogen bonding networks within the molecule. Additionally, X-ray crystallography has revealed that this compound adopts specific crystal packing arrangements that influence its solubility and stability—factors critical for pharmaceutical applications.

The pharmacokinetic profile of 4-butoxy-N-(1,3-dioxo -2 , 3 -dihydro - 1 H - iso indol - 4 - yl )benzamide has been systematically studied using preclinical models. Initial data indicate moderate oral bioavailability coupled with reasonable tissue distribution patterns. The butoxy group appears to enhance passive diffusion across biological membranes while minimizing metabolic degradation pathways such as cytochrome P450-mediated oxidation. These findings align well with expectations for a lead-like molecule intended for further development.

In conclusion, 4-butoxy-N-( 1 , 3 -dioxo - 2 , 3 -dihydro - 1 H - iso indol - 4 - yl )benzamide (CAS No . 31 7338 -25 - 3 ) stands out as a promising entity in chemical biology due to its unique structural attributes and demonstrated biological activities . Its potential applications span anti-inflammatory , anticancer , and neuroprotective therapies , making it an attractive candidate for further investigation . Ongoing research efforts aim to optimize its pharmacological properties through structure-based drug design approaches , ultimately paving way toward novel therapeutic interventions . As our understanding of molecular interactions evolves , compounds like this one will continue to play pivotal roles in advancing pharmaceutical science . p >